Cas no 139001-49-3 (2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

• Product Name: 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• CAS No: 139001-49-3
• MF: C₂₄H₃₂ClNO₄S
• MW: 466.033185005188
• CID: 211305
• PubChem ID: 135618618
• Update Time: 2025-04-19

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
• 2-[1-[2-(4-chlorophenoxy)propoxyamino]butylidene]-5-(thian-3-yl)cyclohexane-1,3-dione
• 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-t...
• (5RS)-2-{(EZ)-1-[(2RS)-2-(4-chlorophenoxy)propoxyimino]butyl}-3-hydroxy-5-[(3RS)-thian-3-yl]cyclohex-2-en-1-one
• (5Ξ)-2-{(1Ξ)-N-[(2Ξ)-2-(4-chlorophenoxy)propoxy]butanimidoyl}-3-hydroxy-5-[(3Ξ)-thian-3-yl]cyclohex-2-en-1-one
• 2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-2-cyclohexen-1-one
• clefoxydim
• Profoxydim
• 2-(1-{[2-(4-Chlorophenoxy)propoxy]imino}butyl)-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one
• 2-[(E)-N-[2-(4-chlorophenoxy)propoxy]-C-propylcarbonimidoyl]-3-hydroxy-5-(thian-3-yl)cyclohex-2-en-1-one
• 139001-49-3
• Aura
• DB14820
• SCHEMBL336137
• 2-{1-[2-(4-chlorophenoxy)propoxyimino]butyl}-3-hydroxy-5-(thian-3-yl)cyclohex-2-en-1-one
• clefoxidim
• CHEBI:144786
• 2-{N-[2-(4-chlorophenoxy)propoxy]butanimidoyl}-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)cyclohex-2-en-1-one
• Tetris
• BAS 625H

• Inchi： 1S/C24H32ClNO4S/c1-3-5-21(26-29-14-16(2)30-20-9-7-19(25)8-10-20)24-22(27)12-18(13-23(24)28)17-6-4-11-31-15-17/h7-10,16-18,27H,3-6,11-15H2,1-2H3/b26-21+
• InChI Key： KRQUFUKTQHISJB-YYADALCUSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)CO/N=C(\CCC)/C1C(CC(CC=1O)C1CSCCC1)=O

Computed Properties

• Exact Mass: 471.18200
• Monoisotopic Mass: 465.1740574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 597.2±60.0 °C at 760 mmHg
• Flash Point: 315.0±32.9 °C
• PSA: 96.25000
• LogP: 6.08690
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)